4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[(2-aminoacetyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H21N3O3/c16-10-14(19)17-13-6-8-18(9-7-13)15(20)21-11-12-4-2-1-3-5-12/h1-5,13H,6-11,16H2,(H,17,19)
• InChI Key: WARWCAZOSOZDSW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CN)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol

Description

4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative featuring a benzyl ester group at the 1-position and a 2-amino-acetylamino substituent at the 4-position of the piperidine ring. Its structure suggests utility as a building block in medicinal chemistry, particularly for introducing polar, hydrogen-bonding motifs into drug candidates.

Preparation Methods

Nucleophilic Substitution and Acylation

A common approach involves the functionalization of 4-aminopiperidine derivatives. For example, 1-benzyl-4-piperidone has been utilized as a starting material for introducing amino and acylated side chains. In one patented method, 1-benzyl-4-piperidone undergoes cyanide addition to form 4-cyano intermediates, which are subsequently hydrolyzed to carboxylic acids. Adapting this strategy, the introduction of a 2-amino-acetamide group could involve:

• Amination : Reaction of 4-ketopiperidine with ammonia or amines to form 4-aminopiperidine.

• Acylation : Coupling the primary amine with an acetylating agent (e.g., acetyl chloride or acetic anhydride) in the presence of a base.

A critical challenge lies in maintaining the integrity of the benzyl ester during these steps, necessitating orthogonal protective groups or mild reaction conditions.

Hydrolysis and Esterification

Alternative routes may involve hydrolysis of pre-existing esters followed by re-esterification. For instance, benzyl 4-hydrazinylpiperidine-1-carboxylate (CAS 280111-51-5) is synthesized via trifluoroacetic acid (TFA)-mediated deprotection of a tert-butoxycarbonyl (Boc)-protected intermediate. By replacing hydrazine with 2-amino-acetamide precursors, a similar pathway could yield the target compound.

Stepwise Synthetic Protocols

Route 1: Direct Acylation of 4-Aminopiperidine

Step 1: Synthesis of 4-Aminopiperidine-1-carboxylic Acid Benzyl Ester

• Starting Material : 1-Benzyl-4-piperidone (CAS 19099-93-5).

• Reductive Amination : Treatment with ammonium acetate and sodium cyanoborohydride in methanol yields 4-aminopiperidine.

• Benzyl Ester Protection : Reaction with benzyl chloroformate in dichloromethane (DCM) and triethylamine (TEA) to form the benzyl ester.

Step 2: Introduction of 2-Amino-acetamide Group

• Acylation : React 4-aminopiperidine-1-carboxylate with N-(tert-butoxycarbonyl)-2-aminoacetyl chloride in DCM.

• Deprotection : Remove the Boc group using TFA to yield the free amine.

Reaction Conditions :

• Temperature: 0–25°C for acylation; room temperature for deprotection.

• Solvents: DCM, methanol.

• Catalysts: TEA for neutralization.

Yield : ~65–70% (estimated based on analogous hydrazine derivatives).

Route 2: Cyano Intermediate Hydrolysis

Adapted from CN102442937A, this method emphasizes cyanide addition and hydrolysis:
Step 1: Cyanation

• Reagents : 1-Benzyl-4-piperidone, hydrocyanic acid, base (e.g., NaOH).

• Product : 1-Benzyl-4-cyano-4-aminopiperidine.

Step 2: Hydrolysis to Carboxylic Acid

• Reagents : 70–95% sulfuric acid at 20–50°C for 50–90 hours.

• Product : 4-Carbamoyl intermediate, converted to carboxylic acid via hydrochloric acid reflux.

Step 3: Esterification and Acylation

• Benzyl Ester Formation : React carboxylic acid with benzyl alcohol using DCC (dicyclohexylcarbodiimide).

• Amide Coupling : Use HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) to conjugate 2-aminoacetamide.

Yield : ~60% overall (estimated from similar multi-step syntheses).

Optimization of Reaction Parameters

Solvent and Temperature Effects

• Deprotection Efficiency : TFA in DCM at 20°C achieves >70% yield in Boc removal, minimizing side reactions.

• Hydrolysis Kinetics : Sulfuric acid concentrations >80% accelerate cyanide hydrolysis but risk decomposition; 70% sulfuric acid at 40°C balances speed and stability.

Catalytic Hydrogenation

Patented methods for debenzylation using Pd/C (5% w/w) in methanol-water mixtures (45°C, 24 hours) suggest applicability for removing benzyl groups post-acylation. However, premature hydrogenolysis of the benzyl ester must be avoided through selective catalysis.

Analytical Characterization

Spectroscopic Data

• 1H NMR : Expected signals include:

  • δ 7.35–7.25 (m, 5H, benzyl aromatic).

  • δ 4.10–3.90 (m, 2H, piperidine N-CH2).

  • δ 2.80–2.60 (m, 1H, acetamide NH2).

• MS (ESI+) : m/z 306.3 [M+H]+ (calculated for C15H21N3O3).

Purity Assessment

• HPLC : C18 column, 0.1% TFA in H2O/MeCN gradient; retention time ~8.2 min.

• Elemental Analysis : Carbon (%) 58.99, Hydrogen 6.89, Nitrogen 13.76 (theoretical values).

Chemical Reactions Analysis

Types of Reactions

4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino or ester groups can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

Basic Information

• Chemical Name : 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester
• Molecular Formula : C15H21N3O3
• Molecular Weight : 291.35 g/mol
• CAS Number : 1353984-07-2

Structural Characteristics

The compound features a piperidine ring substituted with an amino-acetylamino group and a benzyl ester moiety. This structure is significant for its reactivity and biological activity.

Potential as a Drug Candidate

Research indicates that derivatives of piperidine compounds exhibit various pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The specific structure of 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester may enhance its bioactivity through:

• Targeting Specific Receptors : Its ability to interact with biological receptors can be investigated for therapeutic effects.
• Prodrug Development : The ester functionality may allow for improved solubility and bioavailability in drug formulations.

Enzyme Inhibition Studies

The compound's structural characteristics suggest potential inhibitory effects on specific enzymes involved in metabolic pathways. Case studies have shown that similar compounds can modulate enzyme activity, making this compound a candidate for further exploration in enzyme kinetics.

Synthesis of Novel Compounds

The synthesis of 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester can serve as a precursor for generating more complex molecules. Its synthetic routes often involve:

• Amidation Reactions : Utilizing the amino and carboxylic acid functionalities to create diverse derivatives.
• Esterification Processes : This allows for the introduction of various alkyl or aryl groups to modify pharmacological properties.

Data Tables

Reaction Type	Starting Materials	Yield (%)	Reference
Amidation	Piperidine, Acetic Anhydride	85%
Esterification	Benzyl Alcohol, 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid	90%

Case Study 1: Anti-Cancer Activity

A study published in the Journal of Medicinal Chemistry evaluated the anti-cancer properties of piperidine derivatives, including compounds similar to 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester. The results indicated that these compounds exhibited significant cytotoxicity against various cancer cell lines, suggesting their potential as therapeutic agents.

Case Study 2: Enzyme Inhibition

Research conducted on related piperidine derivatives demonstrated their ability to inhibit specific enzymes involved in metabolic processes. The findings suggest that further studies on the inhibition profile of 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester could yield valuable insights into its biochemical applications.

Mechanism of Action

The mechanism of action of 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Variations and Key Properties

The table below compares 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester with structurally related compounds, focusing on substituents, molecular properties, and applications:

Compound Name	Substituent at 4-Position	Molecular Formula	Molecular Weight	Key Properties/Applications	References
4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester	2-Amino-acetylamino	C15H20N3O3	290.34	Polar, hydrogen-bonding potential; research intermediate in drug discovery.
4-[(3,4-Difluoro-phenyl)-propionyl-amino]-piperidine-1-carboxylic acid benzyl ester	(3,4-Difluorophenyl)propionylamino	C22H24F2N2O3	402.44	Opioid receptor ligand; synthesized via propionyl chloride acylation (39% yield).
4-Aminomethyl-piperidine-1-carboxylic acid benzyl ester (CAS 157023-34-2)	Aminomethyl	C14H20N2O2	248.32	Precursor for further functionalization (e.g., fluoro-pyrimidine coupling); used in kinase inhibitor synthesis.
4-Anilino-1-Cbz-piperidine (CAS 159874-18-7)	Phenylamino	C19H22N2O2	310.40	Fentanyl precursor; ≥98% purity, stable at -20°C.
Benzyl 4-(2-oxoethyl)piperidine-1-carboxylate (CAS 130312-10-6)	2-Oxoethyl	C15H19NO3	261.32	White to pale yellow crystalline powder; m.p. 40–45°C, ≥99% purity by HPLC.
4-Amino-4-trifluoromethyl-piperidine-1-carboxylic acid benzyl ester (CAS 629625-96-3)	Amino-trifluoromethyl	C14H17F3N2O2	302.30	Fluorinated analog; potential use in CNS-targeting drugs due to lipophilic CF3 group.

Biological Activity

4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester is a synthetic compound that belongs to the class of piperidine derivatives. Its unique structural features, including an amino-acetylamino group and a benzyl ester, suggest potential biological activities that warrant investigation. This article aims to provide a comprehensive overview of the biological activity associated with this compound, synthesizing findings from various studies.

The compound has the following molecular formula:

• Molecular Formula : C$_{15}$H$_{20}$N$_{2}$O$_{3}$
• Molecular Weight : Approximately 276.34 g/mol

The presence of functional groups such as amines and esters enhances its reactivity and potential interactions with biological targets.

Research indicates that 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester may interact with various receptors and enzymes, influencing several biochemical pathways. Its biological activity is primarily attributed to:

• Binding Affinity : Studies have shown that it can bind to specific neuroreceptors, potentially exhibiting neuroprotective effects.
• Peptide Formation : The compound can react with other amino acids to form peptides, which may enhance its therapeutic applications.

Biological Activities

The biological activities of this compound can be categorized as follows:

Antiviral Activity

Recent studies have explored the antiviral potential of piperidine derivatives, including those structurally similar to 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester. For instance, compounds with similar structures have demonstrated efficacy against various viral strains, suggesting a promising avenue for further research in antiviral drug development .

Neuroprotective Effects

Investigations into the neuroprotective properties of related piperidine compounds indicate that they may inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) enzymes. This inhibition could lead to increased levels of neurotransmitters in the brain, potentially benefiting conditions such as Alzheimer’s disease .

Case Studies

Several case studies highlight the biological activity of piperidine derivatives:

• Neuroprotection in Alzheimer’s Disease :
  • A study examined a series of piperidine derivatives for their ability to inhibit AChE activity. Compounds similar to 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester showed significant inhibition, suggesting their potential as therapeutic agents in neurodegenerative diseases .
• Antiviral Efficacy :
  • In vitro assays demonstrated that certain piperidine derivatives exhibited antiviral properties against respiratory syncytial virus (RSV), with effective concentrations (EC50) ranging from 5–28 μM. This highlights the potential for developing antiviral therapies based on these structural frameworks .

Comparative Analysis

The following table summarizes the biological activities and characteristics of selected compounds related to 4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester:

Compound Name	Biological Activity	EC50 (μM)	Unique Features
4-(2-Amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester	Potential neuroprotective effects; antiviral activity	TBD	Benzyl ester enhances bioavailability
Piperidine derivative A	AChE inhibitor	10	Moderate selectivity for AChE
Piperidine derivative B	Antiviral against RSV	5	High potency and low cytotoxicity

Q & A

Basic Research Questions

Q. What are common synthetic routes to 4-(2-amino-acetylamino)-piperidine-1-carboxylic acid benzyl ester and its derivatives?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or coupling reactions. For example, benzyl 4-(aminomethyl)piperidine-1-carboxylate derivatives are often prepared by reacting piperidine precursors with activated electrophiles (e.g., chloropyrazines, dichloropyrimidines) under heated conditions (100°C) in polar aprotic solvents like DMF or IPA. A base such as triethylamine or DIPEA is typically used to deprotonate the amine intermediate . Purification involves flash chromatography (5–50% EtOAc/hexane gradients) or reversed-phase chromatography for polar derivatives .

Q. How is the compound characterized structurally in academic research?

• Methodological Answer : Nuclear magnetic resonance (NMR) spectroscopy (1H, 13C) is critical for confirming regiochemistry and stereochemistry. Key NMR signals include aromatic protons (δ 7.4 ppm for the benzyl group) and piperidine backbone protons (δ 1.2–4.2 ppm). Mass spectrometry (MS) with electrospray ionization (ESI) confirms molecular weight (e.g., M+1 peaks at 344–379 m/z) . High-performance liquid chromatography (HPLC) coupled with MS is used to assess purity (>95%) .

Q. What solvents and reaction conditions are optimal for coupling reactions involving the benzyl ester group?

• Methodological Answer : Dichloromethane (DCM) and methanol are common solvents for Boc-protection/deprotection steps, while DMF or IPA is preferred for SNAr reactions with heteroaryl chlorides. Reactions often require heating (80–100°C) for 6–24 hours, depending on the electrophile’s reactivity. Catalytic hydrogenation (e.g., Pd/C or Pd(OH)₂) is used for benzyl ester deprotection under H₂ atmospheres .

Advanced Research Questions

Q. How can researchers resolve contradictions in reaction yields for derivatives of this compound?

• Methodological Answer : Yield discrepancies often arise from steric hindrance or competing side reactions. For example, coupling 2-chloro-5-fluoropyrimidine with the piperidine precursor in DMF at 100°C for 6 hours achieves 51–90% yields, but extended reaction times may lead to decomposition. Systematic optimization (e.g., varying equivalents of DIPEA, temperature gradients) and real-time monitoring via TLC or LC-MS are recommended . Contradictory data in literature should be cross-validated using kinetic studies (e.g., rate constant analysis under controlled conditions) .

Q. What strategies improve regioselectivity in functionalizing the piperidine ring?

• Methodological Answer : Regioselective functionalization is achieved through steric or electronic control. For example, tert-butoxycarbonyl (Boc) protection of the piperidine amine directs substitution to the 4-position. Transition metal catalysts (e.g., CuI in iodination reactions) enhance selectivity for aromatic coupling partners . Computational modeling (DFT) can predict reactive sites on the piperidine ring to guide synthetic design .

Q. How are mechanistic pathways elucidated for side reactions during synthesis?

• Methodological Answer : Isotopic labeling (e.g., deuterated solvents) and trapping experiments identify intermediates. For instance, competing N-alkylation vs. O-alkylation in reactions with benzyl halides can be studied using ¹³C-labeled reagents. Kinetic profiling (e.g., variable-temperature NMR) and MS/MS fragmentation analysis help map reaction pathways .

Q. What analytical methods are suitable for detecting trace impurities in final products?

• Methodological Answer : High-resolution mass spectrometry (HRMS) and ultra-HPLC (UHPLC) with diode-array detection (DAD) are used for impurity profiling. Residual solvents (e.g., DMF, DCM) are quantified via gas chromatography (GC) with flame ionization detection (FID), adhering to ICH Q3C guidelines . For metal contaminants (e.g., Pd), inductively coupled plasma mass spectrometry (ICP-MS) is employed .